5-Cyanoisoindoline trifluoroacetate
Description
5-Cyanoisoindoline trifluoroacetate is a useful research compound. Its molecular formula is C11H9F3N2O2 and its molecular weight is 258.20 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C11H9F3N2O2 |
|---|---|
Molecular Weight |
258.20 g/mol |
IUPAC Name |
2,3-dihydro-1H-isoindole-5-carbonitrile;2,2,2-trifluoroacetic acid |
InChI |
InChI=1S/C9H8N2.C2HF3O2/c10-4-7-1-2-8-5-11-6-9(8)3-7;3-2(4,5)1(6)7/h1-3,11H,5-6H2;(H,6,7) |
InChI Key |
XTCUBMMOSBBHGD-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=C(CN1)C=C(C=C2)C#N.C(=O)(C(F)(F)F)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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